Cas no 1909313-24-1 (1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride)

• Product Name: 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride
• CAS No: 1909313-24-1
• MDL: MFCD29054972
• CID: 4628747
• PubChem ID: 121553165
• Update Time: 2025-05-20

1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-[(4-chlorophenyl)methyl]cyclopentane-1-carboxylic acid hydrochloride
• 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride

• MDL： MFCD29054972

Additional information on 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride

Introduction to 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride (CAS No. 1909313-24-1)

1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride (CAS No. 1909313-24-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its cyclopentane core and functional groups, exhibits promising properties that make it a valuable candidate for further exploration in medicinal chemistry. The presence of both an amino group and a carboxylic acid moiety, along with the unique substitution pattern, contributes to its potential biological activity and reactivity, which are of great interest to researchers.

The structure of 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride is meticulously designed to explore various pharmacological pathways. The cyclopentane ring, a common scaffold in many bioactive molecules, provides a rigid yet flexible framework that can interact with biological targets effectively. The amino group at the 1-position and the carboxylic acid at the 1-position (as a hydrochloride salt) enhance its solubility and reactivity, making it suitable for further derivatization and functionalization.

In recent years, there has been a growing interest in compounds that incorporate the 4-chlorophenylmethyl group, as this moiety has been shown to enhance binding affinity and selectivity in drug candidates. The 4-chlorophenylmethylcyclopentane moiety in this compound is particularly noteworthy, as it combines the benefits of the cyclopentane scaffold with the electronic properties of the chlorophenyl group. This combination has been observed to modulate receptor activity and improve pharmacokinetic profiles in several preclinical studies.

Current research in medicinal chemistry increasingly focuses on developing small molecules that can modulate neurotransmitter systems, particularly those involved in central nervous system (CNS) disorders. The amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride structure bears a strong resemblance to known active pharmaceutical ingredients (APIs) that target serotonin and dopamine receptors. This similarity suggests that this compound may have potential applications in treating conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most exciting aspects of 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride is its versatility in chemical synthesis. The presence of multiple reactive sites allows for extensive modifications, enabling researchers to fine-tune its biological activity. For instance, the carboxylic acid group can be esterified or amidated to alter its solubility and metabolic stability, while the amino group can be acylated or alkylated to enhance binding interactions with target proteins.

The hydrochloride salt form of this compound improves its stability and bioavailability, making it more suitable for pharmaceutical applications. Hydrochloride salts are commonly used in drug formulations due to their enhanced solubility and crystalline form stability. This makes 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride an attractive candidate for further development into a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride with greater accuracy before conducting expensive wet-lab experiments. Molecular docking studies have shown that this compound may interact with various enzymes and receptors involved in CNS function. These predictions provide a strong foundation for designing targeted experiments to validate its pharmacological potential.

The synthesis of 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the cyclopentane ring, nucleophilic substitution reactions to introduce the amino and chlorophenyl groups, and salt formation to improve stability. These synthetic routes highlight the compound's complexity but also its synthetic accessibility for further modifications.

In conclusion, 1-amino-2-(4-chlorophenyl)methylcyclopentane-1-carboxylic acid hydrochloride (CAS No. 1909313-24-1) is a promising compound with significant potential in pharmaceutical research. Its unique structure, combining a cyclopentane core with functional groups such as amino and carboxylic acid moieties, makes it an attractive candidate for further exploration in drug discovery. The presence of the 4-chlorophenylmethyl group enhances its pharmacological profile, while the hydrochloride salt form improves its stability and bioavailability. With ongoing research leveraging computational methods and advanced synthetic techniques, this compound holds great promise for future therapeutic applications.